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Compound of Interest

Compound Name: N-Oleoyl Valine

Cat. No.: B10776042

Get Quote

Introduction

N-Oleoyl Valine is an endogenous N-acyl amino acid, a class of lipid signaling molecules

structurally related to endocannabinoids.[1][2] These molecules are gaining recognition for their

diverse physiological roles and therapeutic potential.[2][3] Specifically, N-Oleoyl Valine has

been identified as an antagonist of the transient receptor potential vanilloid type 3 (TRPV3)

receptor, which is involved in thermoregulation.[4] Its levels are regulated in response to stimuli

such as cold exposure and acute lung injury, suggesting a role in physiological stress

responses. Furthermore, the broader family of N-acyl amines is known to interact with various

cellular targets, including other receptors and mitochondria, and can exhibit anti-inflammatory

properties.

These application notes provide a framework of detailed protocols for researchers, scientists,

and drug development professionals to investigate the biological activity of N-Oleoyl Valine in

a cell culture setting. The methodologies are based on standard practices for characterizing

novel compounds and the known biological activities of related N-acyl amino acids.
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Potential Signaling Pathways and Experimental
Workflow
N-Oleoyl Valine's activity can be explored through several key signaling pathways and a

structured experimental workflow. The initial step involves assessing its general effect on cell

health, followed by more specific assays targeting pathways suggested by its chemical

structure and the activities of related molecules.
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General Experimental Workflow

Specific Bioactivity Assays

Compound Preparation
(Stock Solution)

1. Cell Viability / Cytotoxicity Assay
(e.g., MTT / Resazurin)

Determine Non-Toxic
Concentration Range

3. Mechanism of Cell Death Assay
(e.g., Annexin V / PI)

If cytotoxic

2. Specific Bioactivity Assays

Receptor Activation / Antagonism
(e.g., GPR119 cAMP Assay)

Anti-Inflammatory Assay
(e.g., NO / Cytokine Measurement)

Metabolic Modulation
(e.g., Mitochondrial Uncoupling)
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Potential GPR119 Signaling Pathway

N-Oleoyl Valine
(Hypothetical Agonist)
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Activates

Cellular Response
(e.g., Insulin Secretion)

Phosphorylates
Targets
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Simplified Inflammatory Signaling

LPS

TLR4

Signaling Cascade
(MyD88, TRAF6, etc.)

IκBα

Phosphorylates
(Leads to Degradation)

NF-κB

Active NF-κB

Released

Nucleus

Translocates

Pro-inflammatory Genes
(iNOS, TNF-α, IL-1β)

Activates Transcription

Inflammatory Mediators

N-Oleoyl Valine

Inhibits?
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Apoptosis Assay Workflow (Annexin V / PI)

Flow Cytometry Quadrant Interpretation

1. Seed & Treat Cells
(with N-Oleoyl Valine)

2. Harvest Cells
(Adherent + Floating)

3. Wash with PBS

4. Stain with Annexin V & PI
in Binding Buffer

5. Analyze by Flow Cytometry

Q1: Necrotic
(Annexin V- / PI+)

Results

Q2: Late Apoptotic
(Annexin V+ / PI+)

Results

Q3: Viable
(Annexin V- / PI-)

Results

Q4: Early Apoptotic
(Annexin V+ / PI-)

Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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